Cas no 1273603-58-9 (7-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine)

• Product Name: 7-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine
• CAS No: 1273603-58-9
• MF: C₈H₇BrFNO
• MW: 232.049684762955
• CID: 5582305
• PubChem ID: 129941370
• Update Time: 2025-06-13

7-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine
• 3-Benzofuranamine, 7-bromo-6-fluoro-2,3-dihydro-
• 1273603-58-9
• N16597

• Inchi： 1S/C8H7BrFNO/c9-7-5(10)2-1-4-6(11)3-12-8(4)7/h1-2,6H,3,11H2
• InChI Key： LNFQYVYEPIYWMW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1OCC2N)F

Computed Properties

• Exact Mass: 230.96950g/mol
• Monoisotopic Mass: 230.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.687±0.06 g/cm3(Predicted)
• Boiling Point: 254.6±40.0 °C(Predicted)
• pka: 7.88±0.20(Predicted)

Additional information on 7-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine

Comprehensive Overview of 7-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1273603-58-9)

7-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1273603-58-9) is a fluorinated and brominated benzofuran derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic amines, which are widely studied for their bioactive properties. The presence of both bromo and fluoro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its applications in drug discovery, where it serves as a building block for kinase inhibitors and central nervous system (CNS) targeting molecules.

The structural uniqueness of 7-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine lies in its dihydrobenzofuran core, a scaffold frequently encountered in medicinal chemistry due to its resemblance to naturally occurring bioactive molecules. The amine functional group at the 3-position provides a handle for further derivatization, enabling the synthesis of diverse analogs. Recent studies highlight its role in the development of anticancer agents and neuroprotective compounds, aligning with the growing demand for innovative therapies in these fields.

In the context of green chemistry and sustainable synthesis, 7-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine has garnered attention for its potential to be synthesized via catalytic methods that minimize waste and energy consumption. This aligns with the broader industry trend toward environmentally friendly chemical processes. Additionally, its stability under various conditions makes it a reliable candidate for high-throughput screening and combinatorial chemistry applications.

From a commercial perspective, the demand for 7-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine is driven by its versatility in custom synthesis and contract research organizations (CROs). Its CAS No. 1273603-58-9 is frequently searched in databases by chemists seeking high-purity intermediates for proprietary projects. The compound’s structure-activity relationship (SAR) studies are also a hot topic, as researchers explore its potential in fragment-based drug design.

Safety and handling of 7-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine follow standard laboratory protocols for organic intermediates. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) is recommended during handling. Its storage conditions typically involve protection from light and moisture to maintain stability, a common requirement for halogenated compounds.

In summary, 7-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1273603-58-9) represents a promising candidate for advancing drug discovery and material science. Its dual functionality as a brominated and fluorinated building block opens doors to innovative applications, particularly in targeted therapeutics and catalysis. As research continues, this compound is expected to play a pivotal role in addressing unmet medical and industrial challenges.